Cas no 52729-03-0 (2,4-Dichloro-3,5-dinitrobenzoic Acid)

• Product Name: 2,4-Dichloro-3,5-dinitrobenzoic Acid
• CAS No: 52729-03-0
• MF: C₇H₂Cl₂N₂O₆
• MW: 281.006579875946
• MDL: MFCD00010131
• CID: 374258
• PubChem ID: 96497
• Update Time: 2025-07-18

2,4-Dichloro-3,5-dinitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,4-dichloro-3,5-dinitro-
• 2,4-DICHLORO-3,5-DINITROBENZOIC ACID
• 2.4-Dichloro-3.5-dinitrobenzoicacid
• 6TW78MTV6Q
• VS-01793
• CS-0327067
• SCHEMBL1478701
• AKOS005232607
• NSC76602
• InChI=1/C7H2Cl2N2O6/c8-4-2(7(12)13)1-3(10(14)15)5(9)6(4)11(16)17/h1H,(H,12,13
• OCJYCLPVZHBZRL-UHFFFAOYSA-N
• 2,4-Dichloro-3,5-dinitrobenzoic acid, 95%
• FT-0610001
• AKOS015889011
• EINECS 258-136-3
• 52729-03-0
• Benzoic acid, 2,4-dichloro-3,5-dinitro-
• NSC-76602
• DTXSID60200701
• A829229
• MFCD00010131
• NSC 76602
• NS00032567
• 2.4-Dichloro-3.5-dinitrobenzoic acid
• 2,4-Dichloro-3,5-dinitrobenzoic Acid

• MDL： MFCD00010131
• Inchi： 1S/C7H2Cl2N2O6/c8-4-2(7(12)13)1-3(10(14)15)5(9)6(4)11(16)17/h1H,(H,12,13)
• InChI Key： OCJYCLPVZHBZRL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C(=O)O)[N+](=O)[O-])Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 279.92900
• Monoisotopic Mass: 279.929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 129A^2

Experimental Properties

• Color/Form: powder
• Density: 2.1688 (rough estimate)
• Melting Point: 212-213 °C(lit.)
• Boiling Point: 433.7±45.0 °C at 760 mmHg
• Flash Point: 216.1±28.7 °C
• Refractive Index: 1.7350 (estimate)
• PSA: 128.94000
• LogP: 3.55440
• Solubility: Not determined
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2,4-Dichloro-3,5-dinitrobenzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S22;S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,4-Dichloro-3,5-dinitrobenzoic Acid

2,4-Dichloro-3,5-dinitrobenzoic Acid (CAS No. 52729-03-0): An Overview of Its Properties and Applications

2,4-Dichloro-3,5-dinitrobenzoic Acid (CAS No. 52729-03-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes two chlorine atoms and two nitro groups attached to a benzoic acid backbone. The combination of these functional groups imparts specific chemical and physical properties that make it valuable for various applications.

The molecular formula of 2,4-Dichloro-3,5-dinitrobenzoic Acid is C₈H₄Cl₂N₂O₆, and its molecular weight is approximately 281.03 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). Its high solubility in these solvents makes it suitable for use in various chemical reactions and analytical techniques.

In terms of its chemical reactivity, 2,4-Dichloro-3,5-dinitrobenzoic Acid exhibits strong electron-withdrawing properties due to the presence of the nitro groups. This characteristic makes it an excellent electrophile in nucleophilic substitution reactions. Additionally, the chlorine atoms can undergo substitution reactions with nucleophiles, making this compound a valuable intermediate in the synthesis of more complex organic molecules.

2,4-Dichloro-3,5-dinitrobenzoic Acid has found applications in a variety of scientific and industrial fields. In the pharmaceutical industry, it has been used as a starting material for the synthesis of drugs with potential therapeutic effects. For instance, recent studies have explored its use in the development of anti-inflammatory and antimicrobial agents. The compound's ability to modulate biological pathways through its interactions with specific enzymes and receptors makes it a promising candidate for drug discovery.

In the field of biochemistry, 2,4-Dichloro-3,5-dinitrobenzoic Acid has been utilized as a probe for studying protein-ligand interactions. Its high reactivity and specific binding properties allow researchers to investigate the structural and functional aspects of proteins involved in various biological processes. This application has contributed significantly to our understanding of protein dynamics and has implications for the development of targeted therapies.

The environmental impact of 2,4-Dichloro-3,5-dinitrobenzoic Acid is another area of active research. Studies have shown that while the compound itself is not highly toxic, its breakdown products can have adverse effects on aquatic ecosystems. Therefore, proper handling and disposal practices are essential to minimize environmental risks. Researchers are also exploring ways to develop more sustainable synthesis methods that reduce the environmental footprint of this compound.

In addition to its applications in drug discovery and biochemistry, 2,4-Dichloro-3,5-dinitrobenzoic Acid has been used in analytical chemistry as a reference standard for high-performance liquid chromatography (HPLC) and mass spectrometry (MS). Its well-defined chemical properties make it an ideal choice for calibrating analytical instruments and ensuring accurate quantification of target compounds in complex matrices.

The safety profile of 2,4-Dichloro-3,5-dinitrobenzoic Acid is an important consideration for its use in laboratory settings. While it is not classified as a hazardous substance under current regulations, appropriate personal protective equipment (PPE) should be used when handling this compound to prevent skin contact and inhalation. Additionally, laboratory protocols should be followed to ensure safe storage and disposal practices.

In conclusion, 2,4-Dichloro-3,5-dinitrobenzoic Acid (CAS No. 52729-03-0) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique chemical properties make it a valuable tool for scientific inquiry and industrial processes. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in the scientific community.